Cas no 50373-50-7 (Benzeneethanol, b-methyl-, 1-acetate, (bS)-)

• Product Name: Benzeneethanol, b-methyl-, 1-acetate, (bS)-
• CAS No: 50373-50-7
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 371201
• PubChem ID: 10261650
• Update Time: 2025-04-19

Benzeneethanol, b-methyl-, 1-acetate, (bS)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, b-methyl-, 1-acetate, (bS)-
• (S)-beta-methylphenethyl acetate
• (2S)-2-phenylpropyl acetate
• SCHEMBL13034101
• EINECS 256-558-2
• NS00088694
• DTXSID301260462
• 50373-50-7
• Benzeneethanol, beta-methyl-, 1-acetate, (betaS)-

• Inchi： 1S/C11H14O2/c1-9(8-13-10(2)12)11-6-4-3-5-7-11/h3-7,9H,8H2,1-2H3/t9-/m1/s1
• InChI Key： RVPTTWAAIKMYAH-SECBINFHSA-N
• SMILES： O(C(C)=O)C[C@@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 178.09938
• Monoisotopic Mass: 178.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.013
• Boiling Point: 239.983°C at 760 mmHg
• Flash Point: 99.06°C
• Refractive Index: 1.497